Cas no 2034396-28-4 (5-phenyl-1-[3-(pyrazin-2-yloxy)pyrrolidin-1-yl]pentan-1-one)

• Product Name: 5-phenyl-1-[3-(pyrazin-2-yloxy)pyrrolidin-1-yl]pentan-1-one
• CAS No: 2034396-28-4
• MF: C₁₉H₂₃N₃O₂
• MW: 325.404824495316
• CID: 5349434
• Update Time: 2025-06-14

5-phenyl-1-[3-(pyrazin-2-yloxy)pyrrolidin-1-yl]pentan-1-one Chemical and Physical Properties

Names and Identifiers

• 5-phenyl-1-(3-(pyrazin-2-yloxy)pyrrolidin-1-yl)pentan-1-one
• 5-phenyl-1-(3-pyrazin-2-yloxypyrrolidin-1-yl)pentan-1-one
• 5-phenyl-1-[3-(pyrazin-2-yloxy)pyrrolidin-1-yl]pentan-1-one

• Inchi： 1S/C19H23N3O2/c23-19(9-5-4-8-16-6-2-1-3-7-16)22-13-10-17(15-22)24-18-14-20-11-12-21-18/h1-3,6-7,11-12,14,17H,4-5,8-10,13,15H2
• InChI Key： ZOLHURVPIUPKLZ-UHFFFAOYSA-N
• SMILES： O(C1C=NC=CN=1)C1CN(C(CCCCC2C=CC=CC=2)=O)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 385
• XLogP3: 2.6
• Topological Polar Surface Area: 55.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines N-acylpyrrolidines

Additional information on 5-phenyl-1-[3-(pyrazin-2-yloxy)pyrrolidin-1-yl]pentan-1-one

Exploring the Potential of 5-phenyl-1-[3-(pyrazin-2-yloxy)pyrrolidin-1-yl]pentan-1-one (CAS No. 2034396-28-4): A Comprehensive Overview

In the rapidly evolving field of medicinal chemistry and drug discovery, the compound 5-phenyl-1-[3-(pyrazin-2-yloxy)pyrrolidin-1-yl]pentan-1-one (CAS No. 2034396-28-4) has garnered significant attention due to its unique structural features and potential therapeutic applications. This article delves into the molecular characteristics, synthesis pathways, and emerging research trends surrounding this intriguing molecule, while addressing common queries from researchers and industry professionals.

The pyrazine and pyrrolidine moieties in 5-phenyl-1-[3-(pyrazin-2-yloxy)pyrrolidin-1-yl]pentan-1-one contribute to its distinctive pharmacological profile. Recent studies suggest that such hybrid structures may offer advantages in drug design, particularly in targeting central nervous system (CNS) disorders and metabolic diseases. The compound's lipophilicity and hydrogen bonding capacity make it an interesting candidate for further investigation in structure-activity relationship (SAR) studies.

From a synthetic chemistry perspective, the preparation of 5-phenyl-1-[3-(pyrazin-2-yloxy)pyrrolidin-1-yl]pentan-1-one typically involves multi-step organic transformations. Key challenges include the selective N-alkylation of the pyrrolidine ring and the efficient formation of the pyrazin-2-yloxy linkage. Recent advances in green chemistry approaches have prompted researchers to explore more sustainable routes for synthesizing such complex molecules, addressing growing concerns about environmental impact in pharmaceutical manufacturing.

The pharmacological potential of CAS No. 2034396-28-4 aligns with current research trends in personalized medicine and targeted drug delivery. Computational modeling studies indicate that the compound's three-dimensional conformation may allow for selective interactions with various biological targets. This has sparked interest in its potential applications for neurodegenerative conditions and inflammatory pathways, though extensive preclinical evaluation is still required.

Quality control and analytical characterization of 5-phenyl-1-[3-(pyrazin-2-yloxy)pyrrolidin-1-yl]pentan-1-one present specific challenges that researchers frequently inquire about. Modern techniques such as high-performance liquid chromatography (HPLC) with mass spectrometry detection and nuclear magnetic resonance (NMR) spectroscopy are essential for ensuring compound purity and structural verification. The development of robust analytical methods for this molecule remains an active area of investigation in pharmaceutical analysis.

In the context of intellectual property and commercial development, CAS No. 2034396-28-4 represents an interesting case study in patent landscaping for novel chemical entities. The compound's structural novelty and potential therapeutic applications have led to growing interest from both academic institutions and pharmaceutical companies exploring new chemical entities (NCEs) for various indications.

From a formulation perspective, the physicochemical properties of 5-phenyl-1-[3-(pyrazin-2-yloxy)pyrrolidin-1-yl]pentan-1-one raise important considerations for drug development. Its solubility profile and stability characteristics under different conditions are critical factors that influence potential dosage form design. These aspects are particularly relevant given the current industry focus on biopharmaceutics classification system (BCS) parameters and formulation optimization strategies.

The safety profile of CAS No. 2034396-28-4 remains to be fully elucidated, which is a common topic of inquiry among researchers. Preliminary data suggest that careful evaluation of its metabolic pathways and potential drug-drug interactions will be necessary, especially considering the growing emphasis on translational research and predictive toxicology in early-stage drug development.

As the pharmaceutical industry continues to explore innovative therapeutic approaches, compounds like 5-phenyl-1-[3-(pyrazin-2-yloxy)pyrrolidin-1-yl]pentan-1-one highlight the importance of medicinal chemistry innovation. The integration of computational drug design with traditional synthetic methods offers exciting possibilities for optimizing this molecule's properties and exploring its full therapeutic potential.

Looking ahead, the scientific community anticipates further research into the biological activities of CAS No. 2034396-28-4, particularly in the context of precision medicine approaches. The compound's unique structural features position it as a valuable scaffold for developing novel therapeutic agents, potentially addressing unmet medical needs in various disease areas while adhering to modern principles of drug discovery and development efficiency.